Cas no 61772-95-0 (2H-Pyrrole, 2-ethyl-3,4-dihydro-5-pentyl-)
61772-95-0 structure
Product Name:2H-Pyrrole, 2-ethyl-3,4-dihydro-5-pentyl-
CAS No:61772-95-0
MF:C11H21N
MW:167.29114317894
CID:466669
PubChem ID:12755798
Update Time:2025-04-19
2H-Pyrrole, 2-ethyl-3,4-dihydro-5-pentyl- Chemical and Physical Properties
Names and Identifiers
-
- 2H-Pyrrole, 2-ethyl-3,4-dihydro-5-pentyl-
- 2-ethyl-5-pentyl-3,4-dihydro-2H-pyrrole
- 61772-95-0
- DTXSID90509032
-
- Inchi： 1S/C11H21N/c1-3-5-6-7-11-9-8-10(4-2)12-11/h10H,3-9H2,1-2H3
- InChI Key： VXXHEVJFTBKPKV-UHFFFAOYSA-N
- SMILES： N1=C(CCCCC)CCC1CC
Computed Properties
- Exact Mass: 167.16753
- Monoisotopic Mass: 167.167399674g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 5
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 12.4Ų
Experimental Properties
- PSA: 12.36
2H-Pyrrole, 2-ethyl-3,4-dihydro-5-pentyl- Related Literature
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
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N. Soin,D. Boyer,K. Prashanthi,S. Sharma,A. A. Narasimulu,J. Luo,T. H. Shah,E. Siores,T. Thundat Chem. Commun., 2015,51, 8257-8260
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Veluru Jagadeesh babu,Sesha Vempati RSC Adv., 2015,5, 66367-66375
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